3-{[(4-fluorobenzyl)amino]carbonyl}phenyl acetate

• IUPAC Name: [3-[(4-fluorophenyl)methylcarbamoyl]phenyl] acetate
• InChI: InChI=1S/C16H14FNO3/c1-11(19)21-15-4-2-3-13(9-15)16(20)18-10-12-5-7-14(17)8-6-12/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: PPRJMUNZUOWATH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C16H14FNO3
• Molecular Weight: 287.28 g/mol

Description

3-{[(4-fluorobenzyl)amino]carbonyl}phenyl acetate, also known as FBPA, is a chemical compound that has been of interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

3-{[(4-fluorobenzyl)amino]carbonyl}phenyl acetate has been studied for its potential applications in various fields, including cancer research, drug delivery systems, and imaging agents. In cancer research, this compound has been shown to selectively accumulate in cancer cells and inhibit their growth, making it a potential candidate for cancer therapy. In drug delivery systems, this compound has been used as a targeting agent to deliver drugs specifically to cancer cells. In imaging agents, this compound has been labeled with radioactive isotopes to create a PET imaging agent for cancer diagnosis.

Mechanism of Action

The mechanism of action of 3-{[(4-fluorobenzyl)amino]carbonyl}phenyl acetate involves its ability to selectively accumulate in cancer cells due to their increased expression of amino acid transporters. Once inside the cancer cell, this compound is metabolized to form a toxic compound that inhibits cell growth and induces apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in normal cells and tissues, making it a promising candidate for cancer therapy. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of 3-{[(4-fluorobenzyl)amino]carbonyl}phenyl acetate is its ability to selectively accumulate in cancer cells, making it a useful tool for cancer research. However, the synthesis of this compound can be challenging and time-consuming, which may limit its use in lab experiments.

Future Directions

For research on 3-{[(4-fluorobenzyl)amino]carbonyl}phenyl acetate include further studies on its mechanism of action, optimization of its synthesis method, and development of new applications in cancer therapy and imaging. Additionally, studies on the toxicity and safety of this compound in humans are needed to determine its potential as a clinical drug candidate.